N-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-furamide

• IUPAC Name: N-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H11N3O3S/c1-19-10-6-3-2-5-9(10)13-16-17-14(21-13)15-12(18)11-7-4-8-20-11/h2-8H,1H3,(H,15,17,18)
• InChI Key: QSJDKWMINFRXKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(S2)NC(=O)C3=CC=CO3
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-furamide involves intricate reactions and methodologies. For example, compounds with thiadiazole and furan moieties have been synthesized using multi-step reactions, highlighting the complexity and precision required in synthesizing such compounds (Rahmani et al., 2017).

Molecular Structure Analysis

The molecular structure of similar compounds has been explored using X-ray powder diffraction and density functional theory (DFT) analyses. These studies provide insights into the solid-state structure, space group, and molecular packing, which are crucial for understanding the compound's properties and behavior (Rahmani et al., 2017).

Chemical Reactions and Properties

Research on derivatives of thiadiazole and furan indicates various reactions, including cyclization and the formation of amides and acrylates. These reactions demonstrate the thermal stability of the furylthiadiazole fragment and the potential for generating a wide range of derivatives with varied properties (Kuticheva et al., 2015).

Physical Properties Analysis

The physical properties of related compounds, such as melting points and solubility, are influenced by their molecular structure. For example, intermolecular hydrogen bonds and crystal packing contribute to the stability and physical behavior of these compounds in solid state (Wan et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity and potential biological activity, are crucial for understanding the compound's applications. Studies on similar compounds reveal their antimicrobial, antifungal, and nematicidal activities, underscoring the importance of the thiadiazole and furamide moieties in contributing to these properties (Reddy et al., 2010).

Mechanism of Action

Target of Action

Similar compounds have been found to target theVascular Endothelial Growth Factor Receptor 2 (VEGFR2) . VEGFR2 plays a crucial role in angiogenesis, the process of new blood vessel formation, which is essential for tumor growth and metastasis.

Mode of Action

Based on the structural similarity to other compounds, it may interact with its target by binding to the active site, thereby inhibiting the function of the target protein . This interaction could lead to changes in cellular processes, such as a decrease in angiogenesis.